Cas no 70496-34-3 (S-Propionylthiocholine Chloride)

S-Propionylthiocholine Chloride is a specialized thiocholine ester derivative used primarily as a substrate for cholinesterase enzymes in biochemical assays. Its key advantage lies in its selective reactivity with butyrylcholinesterase (BChE) and acetylcholinesterase (AChE), making it valuable for enzymatic studies and inhibitor screening. The propionyl moiety enhances stability compared to shorter-chain analogs, reducing spontaneous hydrolysis and improving assay reproducibility. This compound is particularly useful in spectrophotometric or electrochemical detection methods due to its clear enzymatic cleavage product, thiocholine, which reacts readily with chromogenic agents like DTNB. Its purity and consistent performance make it a reliable choice for research in neurochemistry and toxicology.

S-Propionylthiocholine Chloride structure

70496-34-3 structure

Product Name:S-Propionylthiocholine Chloride

CAS No:70496-34-3

MF:C₈H₁₈ClNOS

MW:211.752620220184

CID:565579

PubChem ID:3018012

Update Time:2025-06-26

S-Propionylthiocholine Chloride Chemical and Physical Properties

Names and Identifiers

- Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, chloride (1:1)
- PROPIONYLTHIOCHOLINE CHLORIDE PURE A.R.
- trimethyl(2-propanoylsulfanylethyl)azanium,chloride
- EINECS 274-628-0
- P-7600
- Propionylthiocholine chloride
- S-PROPIONYLTHIOCHOLINE CHLORIDE
- AKOS030242689
- 70496-34-3
- FT-0629366
- Trimethyl(2-(propionylthio)ethyl)ammonium chloride
- Propionylthiocholine chloride A.R.
- trimethyl(2-propanoylsulfanylethyl)azanium;chloride
- N,N,N-Trimethyl-2-(propanoylsulfanyl)ethan-1-aminium chloride
- DTXSID50990700
- NS00046601
- S-PROPIONYLTHIOCHOLINECHLORIDE
- S-Propionylthiocholine Chloride
- Inchi： 1S/C8H18NOS.ClH/c1-5-8(10)11-7-6-9(2,3)4;/h5-7H2,1-4H3;1H/q+1;/p-1
- InChI Key： DFQTUNIXEAAEKC-UHFFFAOYSA-M
- SMILES： [Cl-].S(C(CC)=O)CC[N+](C)(C)C

Computed Properties

Exact Mass: 211.08000
Monoisotopic Mass: 211.079763
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 5
Complexity: 129
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 42.4

Experimental Properties

PSA: 42.37000
LogP: -1.63360

S-Propionylthiocholine Chloride Security Information

WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
Hazardous Material Identification：
Risk Phrases：R36/37/38
Storage Condition：−20°C

S-Propionylthiocholine Chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	P827855-100mg	S-Propionylthiocholine Chloride	70496-34-3	100mg	$ 50.00	2022-06-03
TRC	P827855-500mg	S-Propionylthiocholine Chloride	70496-34-3	500mg	$ 115.00	2022-06-03
TRC	P827855-1g	S-Propionylthiocholine Chloride	70496-34-3	1g	$ 185.00	2022-06-03